Cas no 1235024-08-4 ((R)-1-(1H-Benzimidazol-2-yl)-2-methylpropylamine)

(R)-1-(1H-Benzimidazol-2-yl)-2-methylpropylamine is a chiral benzimidazole derivative with potential applications in pharmaceutical and chemical research. Its structural features, including the benzimidazole core and stereogenic center, make it a valuable intermediate for the synthesis of biologically active compounds. The (R)-enantiomer offers distinct advantages in asymmetric synthesis and drug development, where enantiopurity is critical for activity. This compound may serve as a building block for ligands, catalysts, or active pharmaceutical ingredients (APIs), particularly in targeting chiral recognition or enzyme inhibition. Its stability and well-defined configuration facilitate precise modifications, supporting its use in medicinal chemistry and material science applications.

(R)-1-(1H-Benzimidazol-2-yl)-2-methylpropylamine structure

1235024-08-4 structure

Product Name:(R)-1-(1H-Benzimidazol-2-yl)-2-methylpropylamine

CAS No:1235024-08-4

MF:C₁₁H₁₅N₃

MW:189.256901979446

CID:2128198

PubChem ID:1952622

Update Time:2025-06-08

(R)-1-(1H-Benzimidazol-2-yl)-2-methylpropylamine Chemical and Physical Properties

Names and Identifiers

- (R)-1-(1H-Benzimidazol-2-yl)-2-methylpropylamine
- AKOS024264554
- 1235024-08-4
- DB-019713
- (R)-(+)-2-(-(i-propyl)methanamine)-1H-benzimidazole
- (R)-(+)-2-(
- A-(i-propyl)methanamine)-1H-benzimidazole
- CS-0105908
- (R)-(+)-2-(alpha-(i-propyl)methanamine)-1H-benzimidazole, min. 98% (R)-i-Pr-BIMAH
- [1-(1H-Benzimidazol-2-yl)-2-methylpropyl]amine dihydrochloride
- (1R)-1-(1H-benzimidazol-2-yl)-2-methylpropan-1-amine
- ALBB-028112
- Inchi： 1S/C11H15N3/c1-7(2)10(12)11-13-8-5-3-4-6-9(8)14-11/h3-7,10H,12H2,1-2H3,(H,13,14)/t10-/m1/s1
- InChI Key： JDPVJORLNSVLOK-SNVBAGLBSA-N
- SMILES： N1C2C=CC=CC=2N=C1[C@@H](C(C)C)N

Computed Properties

Exact Mass: 189.126597491g/mol
Monoisotopic Mass: 189.126597491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 54.7Å²

Experimental Properties

Melting Point: 193-196°C
Sensitiveness: air sensitive
Specific Rotation: +32.7° (c 1.0, CHCl3)

(R)-1-(1H-Benzimidazol-2-yl)-2-methylpropylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	07-1238-1g	(R)-(+)-2-(α-(i-propyl)methanamine)-1H-benzimidazole,min.98%(R)-i-Pr-BIMAH	1235024-08-4	min.98%(R)-i-Pr-BIMAH	1g	2394.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	07-1238-250mg	(R)-(+)-2-(α-(i-propyl)methanamine)-1H-benzimidazole,min.98%(R)-i-Pr-BIMAH	1235024-08-4	min.98%(R)-i-Pr-BIMAH	250mg	798.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	07-1238-1g	(R)-(+)-2-(α-(i-propyl)methanamine)-1H-benzimidazole,min.98%(R)-i-Pr-BIMAH	1235024-08-4	min.98%(R)-i-Pr-BIMAH	1g	2394CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	07-1238-250mg	(R)-(+)-2-(α-(i-propyl)methanamine)-1H-benzimidazole,min.98%(R)-i-Pr-BIMAH	1235024-08-4	min.98%(R)-i-Pr-BIMAH	250mg	798CNY	2021-05-08
Ambeed	A1177851-1g	(R)-1-(1H-Benzo[d]imidazol-2-yl)-2-methylpropan-1-amine	1235024-08-4	98%	1g	$509.0	2025-02-20